Cas no 179936-52-8 (Triprostatin B)

• Product Name: Triprostatin B
• CAS No: 179936-52-8
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 2074157
• PubChem ID: 9863281
• Update Time: 2025-04-21

Triprostatin B Chemical and Physical Properties

Names and Identifiers

• Triprostatin B
• Tryprostatin B
• tryptostatin B
• 179936-52-8
• CHEMBL36668
• (3S,8aS)-3-[[2-(3-methylbut-2-enyl)-1H-indol-3-yl]methyl]-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (3S,8aS)-3-((2-(3-Methylbut-2-enyl)-1H-indol-3-yl)methyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (-)-Tryprostatin B
• NS00094956
• DTXSID40893998
• (3S,8aS)-3-{[2-(3-methylbut-2-en-1-yl)-1H-indol-3-yl]methyl}hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CHEBI:72760
• Q27140126
• C20512
• (3S-trans)-Hexahydro-3-[[2-(3-methyl-2-butenyl)-1H-indol-3-yl]methyl]-pyrrolo[1,2-a]pyrazine-1,4-dione

• Inchi： 1S/C21H25N3O2/c1-13(2)9-10-17-15(14-6-3-4-7-16(14)22-17)12-18-21(26)24-11-5-8-19(24)20(25)23-18/h3-4,6-7,9,18-19,22H,5,8,10-12H2,1-2H3,(H,23,25)/t18-,19-/m0/s1
• InChI Key： GLWYBXPXOSKQAW-OALUTQOASA-N
• SMILES： O=C1[C@H](CC2C3C=CC=CC=3NC=2C/C=C(\C)/C)NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 351.19467705g/mol
• Monoisotopic Mass: 351.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives